Cas no 2229285-97-4 ({1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol)

• Product Name: {1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol
• CAS No: 2229285-97-4
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5778220
• PubChem ID: 165660064
• Update Time: 2025-06-08

{1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1942883
• {1-[3-(trifluoromethyl)pyridin-2-yl]cyclobutyl}methanol
• 2229285-97-4
• {1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol

• Inchi： 1S/C11H12F3NO/c12-11(13,14)8-3-1-6-15-9(8)10(7-16)4-2-5-10/h1,3,6,16H,2,4-5,7H2
• InChI Key： VXSDPJZPZFAWKQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(CO)CCC1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol

Professional Introduction to Compound with CAS No. 2229285-97-4 and Product Name: {1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol

The compound with the CAS number 2229285-97-4 and the product name {1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a trifluoromethyl group and a pyridin-2-ylcyclobutyl moiety introduces specific electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating nitrogen-containing rings. The pyridine core is one of the most widely used heterocycles in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The modification of the pyridine ring with a trifluoromethyl group further enhances its pharmacological profile by increasing metabolic stability and lipophilicity. This modification is particularly relevant in the context of modern drug design, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles.

The cyclobutyl substituent in the compound adds an additional layer of complexity, influencing both the conformational flexibility and binding affinity of the molecule. Cycloalkyl groups are known to improve oral bioavailability by reducing metabolic clearance, making them highly desirable in drug development. The combination of these structural elements—trifluoromethyl, pyridin-2-yl, and cyclobutyl—creates a multifaceted scaffold that can be further functionalized to target specific biological pathways.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, fluorinated analogs have shown enhanced binding affinity to protease enzymes, which are critical targets in antiviral and anticancer therapies. The compound under discussion may serve as a lead structure for developing inhibitors targeting such enzymes, leveraging its unique structural features.

The pyridin-2-ylcyclobutyl}methanol moiety presents an interesting opportunity for further derivatization. The hydroxymethyl group (-OH) can be readily modified through various chemical reactions, such as esterification or etherification, to enhance solubility or improve bioavailability. Additionally, the cyclobutyl ring can be functionalized at multiple positions, allowing for the creation of a diverse library of analogs. This flexibility makes the compound a valuable starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Advances in computational chemistry have also played a pivotal role in the design and optimization of this compound. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into potential mechanisms of action. These computational studies have complemented experimental efforts, enabling faster identification of promising candidates for further development. The integration of experimental data with computational predictions has been instrumental in refining the pharmacological properties of fluorinated heterocyclic compounds like this one.

In conclusion, the compound with CAS number 2229285-97-4 and product name {1-3-(trifluoromethyl)pyridin-2-ylcyclobutyl}methanol represents a promising candidate for drug discovery applications. Its unique structural features—comprising a trifluoromethyl group, a pyridine core, and a cyclobutyl substituent—make it an attractive scaffold for designing novel therapeutic agents. Ongoing research efforts are likely to explore its potential as a lead structure for developing drugs targeting various diseases, particularly those involving protease enzymes or other key biological pathways.